![molecular formula C10H11NO B12291728 7-Ethylidene-1a,2,3,7-tetrahydrocyclopent(b)oxireno(c)pyridine CAS No. 23846-85-7](/img/no-structure.png)
7-Ethylidene-1a,2,3,7-tetrahydrocyclopent(b)oxireno(c)pyridine
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Overview
Description
7-Ethylidene-1a,2,3,7-tetrahydrocyclopent(b)oxireno©pyridine is an organic compound with the molecular formula C10H11NO and a molecular weight of 161.2 g/mol . It is also known by other names such as abikoviromycin, latumcidin, and virocidin . This compound is characterized by its unique structure, which includes a cyclopentane ring fused with an oxirane and a pyridine ring .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 7-Ethylidene-1a,2,3,7-tetrahydrocyclopent(b)oxireno©pyridine involves several steps. One common method includes the reaction of cyclopentadiene with an appropriate aldehyde to form an intermediate, which is then subjected to epoxidation and subsequent cyclization to yield the desired product . The reaction conditions typically involve the use of catalysts such as Lewis acids and bases to facilitate the formation of the oxirane ring .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often employing continuous flow reactors and advanced purification techniques such as chromatography and crystallization .
Chemical Reactions Analysis
Types of Reactions
7-Ethylidene-1a,2,3,7-tetrahydrocyclopent(b)oxireno©pyridine undergoes various chemical reactions, including:
Substitution: Nucleophilic substitution reactions can occur at the oxirane ring, leading to the formation of different substituted products.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like hydrogen gas, and nucleophiles such as amines and alcohols . The reactions are typically carried out under controlled temperatures and pressures to ensure selectivity and yield .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, reduction may produce reduced derivatives, and substitution reactions can result in various substituted compounds .
Scientific Research Applications
7-Ethylidene-1a,2,3,7-tetrahydrocyclopent(b)oxireno©pyridine has several scientific research applications:
Comparison with Similar Compounds
Similar Compounds
Similar compounds include other cyclopentane derivatives and oxirane-containing molecules such as:
Cyclopent(b)oxireno©pyridine: A closely related compound with similar structural features.
Abikoviromycin: Another name for 7-Ethylidene-1a,2,3,7-tetrahydrocyclopent(b)oxireno©pyridine.
Latumcidin: A compound with a similar core structure but different substituents.
Uniqueness
What sets 7-Ethylidene-1a,2,3,7-tetrahydrocyclopent(b)oxireno©pyridine apart is its specific ethylidene substitution, which imparts unique chemical and biological properties . This substitution can influence the compound’s reactivity and interaction with biological targets, making it a valuable molecule for research and industrial applications .
Properties
23846-85-7 | |
Molecular Formula |
C10H11NO |
Molecular Weight |
161.20 g/mol |
IUPAC Name |
(10E)-10-ethylidene-2-oxa-6-azatricyclo[5.3.0.01,3]deca-6,8-diene |
InChI |
InChI=1S/C10H11NO/c1-2-7-3-4-8-10(7)9(12-10)5-6-11-8/h2-4,9H,5-6H2,1H3/b7-2+ |
InChI Key |
KQSFHAWSULOGRI-FARCUNLSSA-N |
Isomeric SMILES |
C/C=C/1\C=CC2=NCCC3C12O3 |
Canonical SMILES |
CC=C1C=CC2=NCCC3C12O3 |
Origin of Product |
United States |
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